BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2-Chloro-6-
methylcyclohexanone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Chloro-6-methylicyclohexanone

Cat. No.: B8774982

Prepared by a Senior Application Scientist

This guide serves as an in-depth technical resource for researchers, scientists, and
professionals in drug development. It provides a detailed examination of 2-Chloro-6-
methylcyclohexanone, covering its chemical identity, synthesis, reactivity, and potential
applications, with a focus on the underlying scientific principles and practical methodologies.

Core Identification and Physicochemical Properties

2-Chloro-6-methylcyclohexanone is a halogenated cyclic ketone. The presence of a chlorine
atom alpha to the carbonyl group, along with a methyl group on the opposite alpha-carbon,
introduces stereochemical complexity and imparts specific reactivity to the molecule. These
features make it a valuable intermediate in organic synthesis.

Identifier Lookup:

« CAS Number: 73193-05-2[1][2]

e Molecular Formula: C7H11CIO[1][2]

o |[UPAC Name: 2-chloro-6-methylcyclohexan-1-one[2]

Physicochemical Data Summary:
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The following table summarizes the key computed physicochemical properties of 2-Chloro-6-
methylcyclohexanone. These values are crucial for planning reactions, purification, and
analytical procedures.

Property Value Source
Molecular Weight 146.61 g/mol [11[2]
Exact Mass 146.0498427 Da [2]
Topological Polar Surface Area  17.1 A2 [2]
Canonical SMILES Ccicccece(ci=0)cl [1]
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Synthesis and Mechanistic Considerations

The primary route to a-haloketones like 2-Chloro-6-methylcyclohexanone is through the
direct chlorination of the parent ketone, 2-methylcyclohexanone. The reaction proceeds via an
enol or enolate intermediate, with the regioselectivity being a critical consideration.

Causality of Synthesis: Direct chlorination of an unsymmetrical ketone such as 2-
methylcyclohexanone can lead to a mixture of products.[3] Chlorination can occur at either the
C2 or C6 position. The reaction conditions (acidic vs. basic) can influence the formation of the
kinetic versus the thermodynamic enolate, thereby affecting the final product ratio. For
instance, chlorination of 2-methylcyclohexanone with sulfuryl chloride is a known method for
producing the 2-chloro-2-methyl isomer, highlighting the challenge in selectively targeting the
C6 position.[3] A plausible approach for synthesizing the title compound involves direct
chlorination followed by careful chromatographic separation of the resulting isomers.

2-Methylcyclohexanone

Direct i
Chlorinating Agent Chlorination (2_’;']1(;?:2?;::?& le_ r;n d Chromatographic Isolation 2-Chloro-6-methylcyclohexanone
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Caption: Synthetic approach to 2-Chloro-6-methylcyclohexanone.
Experimental Protocol: Synthesis via Direct Chlorination

This protocol is a representative method adapted from general procedures for the chlorination
of cyclic ketones.[4]

e Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a gas outlet connected to a trap, dissolve 2-methylcyclohexanone (1.0
mole) in a suitable solvent like carbon tetrachloride or water.

e Cooling: Cool the flask in an ice-water bath to maintain a temperature of 0-5 °C.

» Chlorination: Begin vigorous stirring and add the chlorinating agent (e.g., chlorine gas
bubbled through the solution, or sulfuryl chloride added dropwise) over 1-2 hours. The
reaction is exothermic and requires careful temperature control.

e Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting material is consumed.

e Workup: Quench the reaction by washing the solution with water, followed by a saturated
sodium bicarbonate solution to neutralize any acid.

o Extraction: Extract the organic layer with a suitable solvent (e.g., diethyl ether), dry it over
anhydrous magnesium sulfate, and filter.

 Purification: Remove the solvent under reduced pressure. The resulting crude oil, containing
a mixture of chlorinated isomers, must be purified using column chromatography on silica gel
to isolate the desired 2-Chloro-6-methylcyclohexanone.

Chemical Reactivity and Synthetic Utility

The juxtaposition of the carbonyl group, the chlorine atom, and the methyl group dictates the
reactivity of 2-Chloro-6-methylcyclohexanone, making it a versatile synthetic intermediate.

A. Dehydrohalogenation: This is a classic reaction for a-haloketones. Treatment with a base
(e.g., collidine, lithium chloride in DMF) promotes the elimination of HCI to form a,3-unsaturated
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ketones.[3] This reaction is a reliable method to introduce unsaturation into the cyclic system,
yielding 6-methyl-2-cyclohexen-1-one, another valuable synthetic building block.

B. Nucleophilic Substitution: The chlorine atom can be displaced by various nucleophiles. This
allows for the introduction of a wide range of functional groups at the C2 position, such as
azides, amines, or thiols, which are pivotal in building molecular diversity for drug discovery
programs.

C. Baeyer-Villiger Oxidation: The ketone can undergo oxidation with a peroxy acid, such as
meta-chloroperoxybenzoic acid (m-CPBA), to form a lactone (a cyclic ester).[5][6] In this
reaction, one of the adjacent carbon atoms migrates to the oxygen atom. The migratory
aptitude of the substituted carbons (C2 vs. C6) is a key factor determining the regioselectivity of
the ring expansion.[6]

2-Chloro-6-methylcyclohexanone

/ Key Traisformations
Dehydrohalogenation Nucleophilic Substitution Baeyer-Villiger Oxidation
(Base) (Nu-) (m-CPBA)

6-Methyl-2-cyclohexen-1-one ZEUIEIIEE T Substituted Lactone
cyclohexanone
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Caption: Key reaction pathways of 2-Chloro-6-methylcyclohexanone.

Role in Drug Development and Medicinal Chemistry

While direct applications of 2-Chloro-6-methylcyclohexanone in pharmaceuticals are not
prominently documented, its value lies in its role as a versatile scaffold. Functionalized
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cyclohexanone rings are core structures in many biologically active molecules.

o Scaffold for Synthesis: The compound provides two reactive centers—the ketone and the C-
Cl bond. This allows for sequential or orthogonal chemical modifications to build complex
molecular architectures.

» Building Block for Heterocycles: It can serve as a precursor for synthesizing various
heterocyclic compounds, which are of paramount importance in medicinal chemistry. For
example, condensation reactions with hydrazines can yield hydrazone derivatives, a class of
compounds known for a wide range of biological activities, including antimicrobial and
anticancer properties.[7]

e Probing Structure-Activity Relationships (SAR): By using this compound as a starting point,
chemists can generate a library of related molecules with diverse substitutions. These
libraries are essential for screening and for developing an understanding of the structure-
activity relationships that guide the optimization of lead compounds in drug development.[8]

Analytical Characterization

The identity and purity of 2-Chloro-6-methylcyclohexanone must be rigorously confirmed
using standard analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will show characteristic signals for the methyl group (doublet), the methine
proton adjacent to the chlorine (doublet of doublets), and the diastereotopic methylene
protons of the ring.

o 13C NMR: Will display distinct peaks for the carbonyl carbon (~200 ppm), the carbon
bearing the chlorine, the carbon bearing the methyl group, and the other ring carbons. A
reference to a 3C NMR spectrum for this compound exists in the literature.[2]

« Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=0 stretch in a
six-membered ring ketone will be observed around 1715-1725 cm™1,

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*) and a
characteristic M+2 peak with an intensity of about one-third of the M+ peak, which is
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indicative of the presence of a single chlorine atom.

Safety, Handling, and Disposal

As a chlorinated organic compound and a ketone, 2-Chloro-6-methylcyclohexanone requires
careful handling. While specific data for this exact compound is limited, information from related
substances like 2-chlorocyclohexanone provides a strong basis for safety protocols.

Safety and Handling Protocol:

Precaution Category Guideline Justification
Wear chemical-resistant To prevent skin and eye
Personal Protective Equipment  gloves (e.g., nitrile), safety contact with the potentially
(PPE) goggles with side shields, and corrosive and irritating liquid.
a lab coat. [9]
o Handle exclusively in a To avoid inhalation of
Ventilation a ) )
certified chemical fume hood. potentially harmful vapors.[10]

Store in a tightly sealed o
o The compound is likely
container in a cool, dry, and _
) combustible. Proper storage
Storage well-ventilated area away from o
prevents ignition and
heat, sparks, and open flames.

degradation.
[10]

Eyes: Immediately flush with
plenty of water for at least 15
minutes. Skin: Wash off with N ] )
_ _ To mitigate immediate
First Aid soap and plenty of water.
) ) exposure effects.
Inhalation: Move to fresh air.
Seek medical attention if

symptoms persist.[10]

Dispose of as hazardous

chemical waste in accordance )
] ) To prevent environmental
Disposal with local, state, and federal o
. . contamination.
regulations. Do not empty into

drains.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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